Cas no 52726-01-9 (Butanethioic acid, O-methyl ester)

• Product Name: Butanethioic acid, O-methyl ester
• CAS No: 52726-01-9
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 359014
• PubChem ID: 7567803
• Update Time: 2025-04-19

Butanethioic acid, O-methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid, O-methyl ester
• O-methyl butanethioate
• AKOS015897422
• SCHEMBL857399
• A817228
• A806919
• DTXSID60428802
• butanethioic acid O-methyl ester
• 52726-01-9

• MDL： MFCD22422532
• Inchi： 1S/C5H10OS/c1-3-4-5(7)6-2/h3-4H2,1-2H3
• InChI Key： WRSAYLZFQLMHKQ-UHFFFAOYSA-N
• SMILES： S=C(CCC)OC

Computed Properties

• Exact Mass: 118.0453
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters